Cas no 2121515-18-0 (5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid)
2121515-18-0 structure
Product Name:5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
CAS No:2121515-18-0
MF:C8H9BBrNO3
MW:257.87696146965
MDL:MFCD30529869
CID:5079111
Update Time:2026-03-01
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid
- Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]-
-
- MDL： MFCD30529869
- Inchi： 1S/C8H9BBrNO3/c1-11-8(12)5-2-6(9(13)14)4-7(10)3-5/h2-4,13-14H,1H3,(H,11,12)
- InChI Key： OHDDEMWGXPFMHZ-UHFFFAOYSA-N
- SMILES： BrC1C=C(B(O)O)C=C(C(NC)=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- Topological Polar Surface Area: 69.6
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB517778-500 mg |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 500MG |
€228.10 | 2023-04-17 | ||
| abcr | AB517778-1 g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 1g |
€301.20 | 2023-04-17 | ||
| abcr | AB517778-5 g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 5g |
€946.80 | 2023-04-17 | ||
| abcr | AB517778-500mg |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid; 95% |
2121515-18-0 | 500mg |
€228.10 | 2023-09-02 | ||
| abcr | AB517778-1g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid, 95%; . |
2121515-18-0 | 95% | 1g |
€290.40 | 2025-04-20 | |
| abcr | AB517778-5g |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid, 95%; . |
2121515-18-0 | 95% | 5g |
€900.10 | 2025-04-20 | |
| Aaron | AR01S4EH-1g |
Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]- |
2121515-18-0 | 95% | 1g |
$283.00 | 2025-02-12 | |
| Aaron | AR01S4EH-5g |
Boronic acid, B-[3-bromo-5-[(methylamino)carbonyl]phenyl]- |
2121515-18-0 | 95% | 5g |
$849.00 | 2025-02-12 | |
| Ambeed | A1634848-1g |
(3-Bromo-5-(methylcarbamoyl)phenyl)boronic acid |
2121515-18-0 | 98% | 1g |
$314.0 | 2024-04-21 | |
| Ambeed | A1634848-5g |
(3-Bromo-5-(methylcarbamoyl)phenyl)boronic acid |
2121515-18-0 | 98% | 5g |
$942.0 | 2024-04-21 |
5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2121515-18-0 (5-Bromo-3-(N-methylaminocarbonyl)phenylboronic acid) Related Products
- 121177-82-0(4-(Methylcarbamoyl)phenylboronic Acid)
- 832695-88-2((3-(methylcarbamoyl)phenyl)boronic acid)
- 625470-96-4((3-(Benzylcarbamoyl)phenyl)boronic acid)
- 252663-47-1(4-(N-Benzylaminocarbonyl)phenylboronic acid)
- 405520-68-5(4-(N,N-Dimethylaminocarbonyl)phenylboronic acid)
- 850568-12-6(4-(N-Ethylaminocarbonyl)phenylboronic acid)
- 874288-28-5(3-(4-Bromophenylcarbamoyl)phenylboronic acid)
- 373384-14-6((3-(Dimethylcarbamoyl)phenyl)boronic acid)
- 850567-21-4(3-(N-Ethylaminocarbonyl)phenylboronic acid)
- 874287-99-7(N-4-Bromophenyl 4-boronobenzamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
